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Compound of Interest

Compound Name: Nigericin sodium salt

Cat. No.: B1678870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Nigericin sodium salt is a widely utilized ionophore antibiotic in biomedical research, primarily

known for its ability to act as a K+/H+ antiporter. This function disrupts cellular ionic

homeostasis, leading to a variety of downstream effects that are harnessed for studying cellular

processes such as apoptosis, inflammation, and mitochondrial function. Proper preparation of a

stable and accurate stock solution is critical for obtaining reproducible experimental results.

These application notes provide detailed protocols for the preparation, storage, and application

of Nigericin sodium salt stock solutions, along with a summary of its mechanism of action.

Data Presentation
Quantitative Data Summary
The following tables summarize the key quantitative data for Nigericin sodium salt, including

its physical and chemical properties, solubility in various solvents, and recommended storage

conditions.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Weight 746.94 g/mol

Molecular Formula C40H67NaO11 [1]

Appearance
White to off-white

powder/crystalline solid
[2][3]

Purity ≥95% [2]

CAS Number 28643-80-3 [1]

Table 2: Solubility Data

Solvent Solubility Source

Dimethyl Sulfoxide (DMSO) ~50 mg/mL [4]

Ethanol (EtOH) ~20 mg/mL [2][4]

Methanol ~10 mg/mL [5][6]

Chloroform ~10 mg/mL [5][6]

Dimethylformamide (DMF) ~1.2 mg/mL [2]

Water Practically insoluble [3][5][6]

Ethanol:PBS (pH 7.2) (1:5) ~0.15 mg/mL [2]

Table 3: Storage and Stability
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Form
Storage
Temperature

Stability Source

Lyophilized Powder
4°C or 2-8°C,

desiccated
24 months to 3 years [4][5]

Stock Solution in

DMSO or Ethanol
-20°C Up to 2 months [4][7]

Stock Solution

(general)
-80°C Up to 6 months [8]

Aqueous Solution
Not Recommended

for Storage > 1 day
[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Nigericin Sodium
Salt Stock Solution in DMSO
This protocol provides a method to prepare a 10 mM stock solution, a common concentration

for cellular assays.

Materials:

Nigericin sodium salt (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Pre-warm Nigericin: Allow the vial of lyophilized Nigericin sodium salt to equilibrate to room

temperature before opening to prevent condensation.
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Calculate Required Volume: Based on a molecular weight of 746.94 g/mol , to prepare a 10

mM stock solution from 5 mg of Nigericin sodium salt, you will need 669 µL of DMSO.[4]

Calculation: (5 mg / 746.94 g/mol ) / (10 mmol/L) = 0.000669 L = 669 µL

Dissolution: Carefully add 669 µL of anhydrous DMSO to the vial containing 5 mg of

Nigericin sodium salt.[4]

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

Gentle warming to 37°C or sonication can be used to aid dissolution if necessary.[9]

Aliquoting: To avoid multiple freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.[4]

Storage: Store the aliquots at -20°C for up to 2 months or at -80°C for up to 6 months.[4][8]

Protocol 2: Preparation of a Stock Solution in Ethanol
This protocol is an alternative for experiments where DMSO may interfere with the assay.

Materials:

Nigericin sodium salt (lyophilized powder)

200 proof (absolute) Ethanol

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Equilibrate to Room Temperature: Allow the vial of lyophilized Nigericin sodium salt to
reach room temperature before opening.

Add Solvent: Add the desired volume of absolute ethanol to the vial to achieve the target

concentration (solubility is approximately 20 mg/mL).[2] For example, to prepare a 20 mg/mL
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stock, add 250 µL of ethanol to 5 mg of Nigericin.

Dissolve: Cap the vial and vortex until the solid is fully dissolved. Purging the vial with an

inert gas like nitrogen or argon before capping can help prevent degradation.[2]

Aliquot and Store: Dispense into single-use aliquots and store at -20°C for up to 2 months.[4]

[7]

Application Notes
Mechanism of Action
Nigericin is a lipophilic molecule that functions as an ionophore, specifically an electroneutral

potassium/hydrogen (K+/H+) antiporter.[5][10] It inserts into cellular and mitochondrial

membranes, where it facilitates the exchange of intracellular K+ for extracellular H+.[11][12]

This disruption of the ionic gradient leads to several key cellular consequences:

Decreased Intracellular pH: The influx of H+ ions leads to cytoplasmic acidification.[12]

Disruption of Mitochondrial Membrane Potential: By dissipating the proton gradient across

the inner mitochondrial membrane, Nigericin can disrupt ATP synthesis.[5]

Activation of the NLRP3 and NLRP1 Inflammasomes: The efflux of intracellular K+ is a

critical trigger for the activation of the NLRP3 inflammasome, a key component of the innate

immune system.[1][11] This leads to the maturation and secretion of pro-inflammatory

cytokines such as IL-1β.[1] In certain non-hematopoietic cells like human keratinocytes,

Nigericin can also activate the NLRP1 inflammasome.[13][14][15]

Common Research Applications
Inflammasome Activation: Nigericin is a standard reagent used to potently activate the

NLRP3 inflammasome in primed immune cells.[1][2]

Induction of Apoptosis and Pyroptosis: By disrupting cellular homeostasis, Nigericin can

induce programmed cell death pathways, including apoptosis and a pro-inflammatory form of

cell death called pyroptosis.[11][16]
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Study of Ion Homeostasis: It is a valuable tool for investigating the physiological roles of K+

and pH gradients in various cellular processes.

Anticancer Research: Nigericin has demonstrated anti-tumor activity in various cancer

models, partly by inhibiting signaling pathways like Wnt/β-catenin.[11][16]

Visualizations
Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing Nigericin sodium salt stock solution.
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Caption: Nigericin-induced activation of the NLRP3 inflammasome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678870?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

